Cas no 477885-84-0 (2-[(2-cyanophenyl)sulfanyl]-N-(propan-2-yl)benzamide)

• Product Name: 2-[(2-cyanophenyl)sulfanyl]-N-(propan-2-yl)benzamide
• CAS No: 477885-84-0
• CID: 4652897
• Update Time: 2025-06-09

2-[(2-cyanophenyl)sulfanyl]-N-(propan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-[(2-cyanophenyl)sulfanyl]-N-(propan-2-yl)benzamide

Additional information on 2-[(2-cyanophenyl)sulfanyl]-N-(propan-2-yl)benzamide

Comprehensive Overview of 2-[(2-cyanophenyl)sulfanyl]-N-(propan-2-yl)benzamide (CAS No. 477885-84-0)

2-[(2-cyanophenyl)sulfanyl]-N-(propan-2-yl)benzamide, identified by its CAS No. 477885-84-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a benzamide core with a cyanophenylsulfanyl substituent, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its synthetic versatility and bioactive properties, which align with current trends in small-molecule therapeutics and green chemistry.

The compound's molecular formula and structural complexity contribute to its relevance in modern medicinal chemistry. With the growing demand for targeted therapies and precision medicine, 2-[(2-cyanophenyl)sulfanyl]-N-(propan-2-yl)benzamide is often explored for its potential as a kinase inhibitor or enzyme modulator. Its sulfanyl linkage and cyano group offer opportunities for further derivatization, a key focus area in high-throughput screening (HTS) platforms. These attributes make it a valuable candidate for addressing challenges in drug resistance and multi-target pharmacology.

In the context of sustainability and eco-friendly synthesis, this compound aligns with the industry's shift toward atom-efficient reactions and catalytic processes. Recent studies highlight its compatibility with microwave-assisted synthesis and flow chemistry, reducing solvent waste and energy consumption. Such advancements resonate with the global push for green chemistry and circular economy principles, addressing frequent search queries like "sustainable drug synthesis" and "green catalysts in organic chemistry."

From a commercial perspective, CAS No. 477885-84-0 is often listed in catalogs of fine chemicals and research intermediates. Suppliers emphasize its high purity grade (typically >98%) and suitability for structure-activity relationship (SAR) studies. Its role in fragment-based drug design (FBDD) is another hot topic, as researchers seek scaffold diversity for novel therapeutic agents. These aspects cater to trending searches such as "building blocks for drug discovery" and "SAR optimization strategies."

Analytical characterization of 2-[(2-cyanophenyl)sulfanyl]-N-(propan-2-yl)benzamide typically involves HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with Good Laboratory Practice (GLP) standards. The compound's stability profile under various pH conditions is frequently studied, addressing common concerns about compound degradation in preclinical research. This data is critical for laboratories focusing on hit-to-lead optimization, a recurring theme in pharma R&D forums.

Looking ahead, the scientific community anticipates expanded applications of CAS No. 477885-84-0 in computational chemistry and AI-driven molecular modeling. Its well-defined pharmacophore features make it suitable for virtual screening libraries, aligning with the rise of digital drug discovery. As interest grows in polypharmacology and network medicine, this compound's multi-target potential positions it as a promising tool for tackling complex diseases.